Cas no 739341-23-2 (4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine
• CAS No: 739341-23-2
• MF: C₁₅H₁₂N₄O₂
• MW: 280.28138256073
• CID: 5233747
• PubChem ID: 62824445
• Update Time: 2026-03-08

4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-(1,3-benzodioxol-5-yl)-5-(2-pyridinyl)-
• 4-(Benzo[d][1,3]dioxol-5-yl)-3-(pyridin-2-yl)-1h-pyrazol-5-amine
• 4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C15H12N4O2/c16-15-13(9-4-5-11-12(7-9)21-8-20-11)14(18-19-15)10-3-1-2-6-17-10/h1-7H,8H2,(H3,16,18,19)
• InChI Key： LZUDITQXLJOVRY-UHFFFAOYSA-N
• SMILES： N1C(C2=NC=CC=C2)=C(C2=CC=C3OCOC3=C2)C(N)=N1

Additional information on 4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine

Introduction to 4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No. 739341-23-2) and Its Emerging Applications in Chemical Biology

The compound 4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine, identified by the CAS number 739341-23-2, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting. The synergistic interplay of its dioxaindan and pyridin-2-yl moieties with the pyrazol core creates a unique pharmacophore that exhibits promising biological activities. Recent studies have elucidated its role in modulating key biological pathways, making it a compelling candidate for further exploration.

One of the most intriguing aspects of 4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine is its ability to interact with biological targets in a highly selective manner. The dioxaindan ring, known for its stability and versatility, contributes to the compound's solubility and bioavailability, while the pyridin-2-yl group enhances its binding affinity to proteins. This combination has been leveraged in recent research to develop novel inhibitors targeting enzymes involved in inflammatory and metabolic disorders. For instance, studies have demonstrated its efficacy in inhibiting Janus kinases (JAKs), which play a crucial role in immune responses and cytokine signaling.

The pyrazol moiety, a well-known pharmacophore in medicinal chemistry, further enhances the compound's potential therapeutic applications. Its presence allows for favorable interactions with biological receptors, making it an attractive scaffold for designing small-molecule drugs. In particular, research has highlighted its role in modulating the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Preclinical studies have shown that derivatives of this compound exhibit significant inhibitory effects on CDK4/6, leading to reduced tumor growth in vitro and in vivo.

Moreover, the structural versatility of 4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine has enabled researchers to explore its potential in other therapeutic areas. For example, recent investigations have focused on its antimicrobial properties, demonstrating its ability to disrupt bacterial cell membranes and inhibit pathogenic growth. This has opened up new avenues for developing novel antibiotics to combat resistant strains of bacteria. Additionally, the compound's interaction with mitochondrial DNA has been studied, revealing its potential as an anti-cancer agent by inducing apoptosis in tumor cells.

The synthesis of 4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it more accessible for large-scale production. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework efficiently. These methods not only improve yield but also allow for modifications at various positions within the molecule, enabling the creation of a library of derivatives with tailored biological activities.

In conclusion, 4-(1,3-dioxaindan-5-yl)-3-(pyridin-2-yl)-1H-pyrazol-5-am ine (CAS No. 739341 - 23 - 2) stands out as a promising entity in chemical biology with diverse therapeutic implications. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new drug targets and treatment strategies. As our understanding of molecular interactions continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.